N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,5-dimethylbenzamide

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C19H19N3O3/c1-12-4-5-13(2)16(10-12)19(23)20-11-17-21-18(22-25-17)14-6-8-15(24-3)9-7-14/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: HOGFVRDCQGMVLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring, the introduction of the methoxyphenyl group, and the attachment of the benzamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central oxadiazole ring. The exact structure would depend on the specific synthetic route used and the reaction conditions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the oxadiazole ring, the benzamide group, and the methoxyphenyl group. Each of these functional groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound were intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential uses of this compound, such as its potential as a drug or its use in other chemical applications.